4-Oxiranylmethyl benzonitrile

• Molecular Formula: C10H9NO
• Molecular Weight: 159.18 g/mol
• IUPAC Name: 4-(oxiran-2-ylmethyl)benzonitrile
• InChI: InChI=1S/C10H9NO/c11-6-9-3-1-8(2-4-9)5-10-7-12-10/h1-4,10H,5,7H2
• InChI Key: LFWDBCVBLPMMSV-UHFFFAOYSA-N
• Canonical SMILES: C1C(O1)CC2=CC=C(C=C2)C#N

Description

4-Oxiranylmethyl benzonitrile is a useful research compound. Its molecular formula is C10H9NO and its molecular weight is 159.18 g/mol. The purity is usually 95%.
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Synthesis routes and methods

Procedure details

Add a solution of 3-chloro-peroxybenzoic acid (5.44 g, 40.92 mmol), in 25 ml of dichloromethane to a solution of 4-allyl-benzonitrile (2.66 g, 18.60 mmol) in 50 ml of dichloromethane. stir at room temperature overnight. Quench with NaHCO3 (15 ml) saturated solution and wash the organic layer three times with NaHCO3 solution and dry over magnesium sulfate. Evaporate in vacuo, and purify by flash chromatography in Hexane-AcOEt (7:1, 1% Et3N) affording 1.44 g (49%) of the title compound. MS m/z 160 (M+H)+.